2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid

• IUPAC Name: 2-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]acetic acid
• InChI: InChI=1S/C10H16F3NO3/c1-2-17-9(10(11,12)13)3-5-14(6-4-9)7-8(15)16/h2-7H2,1H3,(H,15,16)
• InChI Key: XBBJPZSHTCQCOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCN(CC1)CC(=O)O)C(F)(F)F
• Molecular Formula: C10H16F3NO3
• Molecular Weight: 255.23 g/mol
• CAS No.: 2097999-87-4

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid”, we can infer some general methods based on similar compounds. For instance, the synthesis of piperidine derivatives often involves catalytic protodeboronation of alkyl boronic esters. This process can be paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Scientific Research Applications

Chemistry and Reactivity

The chemistry of 2-(4-Ethoxy-4-(trifluoromethyl)piperidin-1-yl)acetic acid is intricately linked with its reactivity in nucleophilic aromatic substitution reactions. In research conducted by Pietra and Vitali (1972), the interaction of piperidine derivatives with nitroaromatic compounds under specific conditions demonstrated the significance of such chemical structures in synthesizing complex organic molecules. This foundational work highlights the potential of this compound in various chemical synthesis pathways, underscoring its importance in the field of organic chemistry (Pietra & Vitali, 1972).

Environmental Applications

Studies on the degradation and environmental fate of organic compounds, including ethyl tert-butyl ether (ETBE), provide insights into the potential environmental applications of similar chemical structures like this compound. Thornton et al. (2020) summarized the biodegradation pathways of ETBE in soil and groundwater, indicating how microorganisms metabolize such compounds. The research suggests that derivatives of piperidine, including this compound, may be involved in bioremediation processes or in understanding the environmental impact of similar chemicals (Thornton et al., 2020).

Industrial Cleaning Applications

Alhamad et al. (2020) extensively reviewed the roles of organic acids in acidizing operations for both carbonate and sandstone formations, highlighting the effectiveness of weaker, less corrosive organic acids over traditional hydrochloric acid (HCl) in such industrial processes. Given the structural similarity and potential reactivity of this compound with the acids discussed, this compound may have applications in industrial cleaning and maintenance, particularly in optimizing acidizing operations to enhance permeability and production in oil and gas reservoirs (Alhamad et al., 2020).